Cas no 1803697-00-8 (3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine)

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which imparts distinct chemical and physical properties. The presence of difluoromethyl, hydroxy, methoxy, and trifluoromethoxy functional groups enhances its reactivity and potential utility as an intermediate in agrochemical and pharmaceutical synthesis. The trifluoromethoxy group, in particular, contributes to increased lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. Its structural features also suggest potential applications in materials science, where fluorinated heterocycles are often employed for their thermal and chemical resistance. This compound’s well-defined molecular architecture offers precise tunability for specialized synthetic pathways.

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine structure

1803697-00-8 structure

Product Name:3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine

CAS No:1803697-00-8

MF:C₈H₆F₅NO₃

MW:259.130159854889

CID:4831869

Update Time:2025-05-23

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6F5NO3/c1-16-3-2-4(17-8(11,12)13)14-7(15)5(3)6(9)10/h2,6H,1H3,(H,14,15)
- InChI Key： GYHITXHCWBDZRS-UHFFFAOYSA-N
- SMILES： FC(C1C(NC(=CC=1OC)OC(F)(F)F)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 385
XLogP3: 1.9
Topological Polar Surface Area: 47.6

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095890-1g	3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine	1803697-00-8	97%	1g	$1,579.40	2022-04-02

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine

Research Brief on 3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1803697-00-8)

3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1803697-00-8) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a building block for the development of novel pharmaceuticals and agrochemicals. Recent studies have focused on its synthesis, structural properties, and biological activities, positioning it as a key candidate for further investigation.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine involves multi-step organic transformations, including halogenation, nucleophilic substitution, and fluorination reactions. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and purity. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent pharmacological studies have explored the compound's potential as an inhibitor of specific enzymatic targets. Preliminary in vitro assays indicate that it exhibits moderate to high affinity for certain kinases and proteases, suggesting its utility in therapeutic areas such as oncology and inflammation. Additionally, its agrochemical applications are being investigated, with early findings pointing to its efficacy as a fungicide due to its ability to disrupt fungal cell wall synthesis.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Current research efforts are directed toward structural modifications to improve selectivity and bioavailability. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine represents a versatile and innovative chemical entity with broad applications in drug discovery and agrochemical development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future publications and patent filings related to this compound are anticipated, reflecting its growing importance in the field.